Cas no 1261941-58-5 (3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid)
3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid is a specialized aromatic carboxylic acid derivative featuring both chloro and methoxycarbonyl substituents on its phenyl rings. This compound is valued for its structural versatility, serving as a key intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of reactive functional groups, including the carboxylic acid and ester moieties, allows for further derivatization, enabling precise modifications for target applications. Its well-defined molecular structure ensures consistent performance in coupling reactions and other synthetic processes. The compound’s stability under standard conditions and high purity make it suitable for research and industrial-scale applications requiring reliable building blocks for complex molecular architectures.
1261941-58-5 structure
Product Name:3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid
CAS No:1261941-58-5
MF:C15H11ClO4
MW:290.698443651199
MDL:MFCD18312730
CID:2764944
PubChem ID:53218455
Update Time:2025-05-28
3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18312730
- DTXSID40683396
- 3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid, 95%
- 1261941-58-5
- 2'-Chloro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- 3-(2-CHLORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
- 3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid
-
- MDL: MFCD18312730
- Inchi: 1S/C15H11ClO4/c1-20-15(19)11-5-6-13(16)12(8-11)9-3-2-4-10(7-9)14(17)18/h2-8H,1H3,(H,17,18)
- InChI Key: ZVHKZSKGPWTCPF-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=O)OC)C=C1C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 290.0345865Da
- Monoisotopic Mass: 290.0345865Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 63.6Ų
3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB318559-5 g |
3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid, 95%; . |
1261941-58-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB318559-5g |
3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid, 95%; . |
1261941-58-5 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
1261941-58-5 (3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid) Related Products
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- 83938-06-1(ethyl 2'-chlorobiphenyl-4-carboxylate)
- 1261915-33-6(2-chloro-4-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid)
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- 1261893-87-1(5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid)
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- 1261940-51-5(4-Chloro-3-(3-chloro-4-methoxycarbonylphenyl)benzoic acid)
- 1261940-02-6(2-chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid)
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